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Compound of Interest

Compound Name: Cyprodinil

Cat. No.: B131803

In the intricate landscape of agricultural disease management, the selection of a fungicide
extends beyond its efficacy against target pathogens. A critical consideration for researchers,
scientists, and drug development professionals is the environmental footprint of these chemical
agents. This guide provides a comprehensive comparison of the environmental impact of
Cyprodinil, an anilinopyrimidine fungicide, with three other widely used fungicides from
different chemical classes: Pyrimethanil (another anilinopyrimidine), Boscalid (a succinate
dehydrogenase inhibitor), and Tebuconazole (a triazole). This analysis is based on key
environmental indicators, including ecotoxicity across various non-target organisms and
environmental fate, supported by experimental data.

Comparative Ecotoxicity

The potential for a fungicide to adversely affect non-target organisms is a primary concern in its
environmental risk assessment. The following tables summarize the acute toxicity of
Cyprodinil and its comparators to a range of aquatic and terrestrial organisms.

Table 1: Acute Toxicity to Aquatic Organisms
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.. . Endpoint
Fungicide Test Organism Value (mgIL)
(LC50/EC50)

Rainbow Trout

Cyprodinil (Oncorhynchus 96-hour LC50 2.41[1]
myKkiss)

Daphnia magna
48-hour EC50 0.033

(Water Flea)

Green Algae

(Selenastrum 72-hour EC50 0.11

capricornutum)
Rainbow Trout

Pyrimethanil (Oncorhynchus 96-hour LC50 1.1
myKkiss)

Daphnia magna
48-hour EC50 0.47

(Water Flea)

Green Algae

(Selenastrum 72-hour EC50 1.1

capricornutum)
Rainbow Trout

Boscalid (Oncorhynchus 96-hour LC50 2.7[2]
myKkiss)

Daphnia magna
48-hour EC50 5.3[2]

(Water Flea)

Green Algae

(Selenastrum 72-hour EC50 3.75[2]

capricornutum)
Rainbow Trout

Tebuconazole (Oncorhynchus 96-hour LC50 4.4
mykiss)

Daphnia magna
(Water Flea)

48-hour EC50

4.1
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Green Algae
(Selenastrum 72-hour EC50 15

capricornutum)

Table 2: Acute Toxicity to Terrestrial Organisms
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.. . Endpoint
Fungicide Test Organism Value
(LD50/LC50)
o Bobwhite Quail
Cyprodinil Oral LD50 >2000 mg/kg bw[1]

(Colinus virginianus)

Honeybee (Apis

mellifera)

Contact LD50

>100 p g/bee [1]

Earthworm (Eisenia
fetida)

14-day LC50

111-333 mg/kg soil[1]

Pyrimethanil

Bobwhite Quail

(Colinus virginianus)

Oral LD50 >2000 mg/kg bw

Honeybee (Apis

mellifera)

Contact LD50

>100 p g/bee

Earthworm (Eisenia
fetida)

14-day LC50

>500 mg/kg soll

Boscalid

Bobwhite Quail

(Colinus virginianus)

Oral LD50 >2000 mg/kg bw[2]

Honeybee (Apis

mellifera)

Contact LD50

>100 p g/bee [2]

Earthworm (Eisenia
fetida)

14-day LC50

>500 mg/kg soil[2]

Tebuconazole

Bobwhite Quail

(Colinus virginianus)

Oral LD50 1988 mg/kg bw

Honeybee (Apis

mellifera)

Contact LD50

>200 p g/bee

Earthworm (Eisenia
fetida)

14-day LC50

1381 mg/kg soil

Environmental Fate and Persistence
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The persistence of a fungicide in the environment and its potential to move into non-target
areas are crucial factors in assessing its long-term environmental impact.

Table 3: Soil and Water Persistence

Fungicide

Parameter

Value

Cyprodinil

Soil Aerobic Metabolism
(DT50)

11 - 46 days|[3]

Water Photolysis (DT50)

0.4 - 13.5 days[2]

Hydrolysis

Stable at pH 5-9[2]

Pyrimethanil

Soil Aerobic Metabolism
(DT50)

26 - 98 days

Water Photolysis (DT50)

1.6 - 10.7 days

Hydrolysis

Stable at pH 5-9

Boscalid

Soil Aerobic Metabolism
(DT50)

>100 days (very persistent)[2]

Water Photolysis (DT50)

Stable

Hydrolysis

Stable at pH 5-9

Tebuconazole

Soil Aerobic Metabolism
(DT50)

796 days (very persistent)[4]

Water Photolysis (DT50)

Stable[5]

Hydrolysis

Stable at pH 5-9

Table 4: Bioaccumulation Potential
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Fungicide Parameter Value Interpretation
o Bioconcentration High potential for
Cyprodinil 511[2] ) ]
Factor (BCF) bioaccumulation
) ) Bioconcentration Moderate potential for
Pyrimethanil 330 ) )
Factor (BCF) bioaccumulation
] Bioconcentration Low potential for
Boscalid 56 ) ]
Factor (BCF) bioaccumulation

) ) Low to moderate
Bioconcentration .
Tebuconazole 76 - 147 potential for
Factor (BCF) ) ]
bioaccumulation

Experimental Protocols

The ecotoxicity and environmental fate data presented in this guide are typically generated
following standardized international guidelines, primarily those established by the Organisation
for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection
Agency (EPA).

Ecotoxicity Testing

o Fish Acute Toxicity Test (OECD 203): This test exposes fish (e.g., Rainbow Trout) to the test
substance for 96 hours.[5][6][7][8] Mortalities are recorded at 24, 48, 72, and 96 hours to
determine the concentration that is lethal to 50% of the test population (LC50).[5][6][7][8]

o Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (water fleas) are
exposed to the test substance for 48 hours.[3][9][10][11][12] The concentration that causes
immobilization in 50% of the daphnids (EC50) is determined.[3][9][10][11][12]

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Algal cultures are
exposed to the test substance for 72 hours.[1][2][13][14][15] The test measures the inhibition
of growth to determine the concentration that inhibits growth by 50% (EC50).[1][2][13][14][15]

Environmental Fate Testing
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e Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline evaluates the rate
and route of degradation of a chemical in soil under both aerobic and anaerobic conditions.
[16][17][18][19][20] The time it takes for 50% of the substance to degrade (DT50) is a key
endpoint.[16][17][18][19][20]

e Bioaccumulation in Fish: Aqueous and Dietary Exposure (OECD 305): This test determines
the potential of a chemical to accumulate in fish from the surrounding water.[21][22][23][24]
[25] The Bioconcentration Factor (BCF) is calculated by dividing the concentration of the
chemical in the fish by the concentration in the water.[21][22][23][24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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